Cas no 113375-21-6 (Magnesium, bromo[3-(1-methylethyl)phenyl]-)

• Product Name: Magnesium, bromo[3-(1-methylethyl)phenyl]-
• CAS No: 113375-21-6
• MF: C₉H₁₁BrMg
• MW: 223.392642259598
• MDL: MFCD06201614
• CID: 1204180
• PubChem ID: 13994515
• Update Time: 2025-06-30

Magnesium, bromo[3-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[3-(1-methylethyl)phenyl]-
• magnesium,propan-2-ylbenzene,bromide
• 113375-21-6
• 3-iso-Propylphenylmagnesium bromide
• 3-Isopropylphenylmagnesium bromide, 0.50 M in 2-MeTHF
• 3-iso-Propylphenylmagnesium bromide, 0.5 M in THF
• MFCD06201614
• SCHEMBL635784
• 3-isopropyl phenyl magnesium bromide
• 3-isopropyl phenylmagnesium bromide
• XAYJNOAIYPZODX-UHFFFAOYSA-M

• MDL： MFCD06201614
• Inchi： 1S/C9H11.BrH.Mg/c1-8(2)9-6-4-3-5-7-9;;/h3-4,6-8H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： HPRMMJDEODNSCW-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(C)(C)C1C=CC=[C-]C=1

Computed Properties

• Exact Mass: 221.98943
• Monoisotopic Mass: 221.98945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, bromo[3-(1-methylethyl)phenyl]-

Comprehensive Overview of Magnesium, bromo[3-(1-methylethyl)phenyl]- (CAS No. 113375-21-6)

The compound Magnesium, bromo[3-(1-methylethyl)phenyl]- (CAS No. 113375-21-6) is a specialized organomagnesium reagent with significant applications in synthetic chemistry. Known for its unique reactivity, this compound is often utilized in Grignard reactions, a cornerstone of organic synthesis. Its molecular structure, featuring a bromo substituent and an isopropyl group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its ability to facilitate carbon-carbon bond formation, a critical step in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for organomagnesium compounds like Magnesium, bromo[3-(1-methylethyl)phenyl]- has surged due to their role in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are increasingly adopting reagents that minimize waste and reduce hazardous byproducts. This compound aligns with these goals, offering high selectivity and efficiency in reactions. Its compatibility with catalytic processes further enhances its appeal, particularly in the development of biodegradable polymers and renewable energy materials.

The synthesis and handling of Magnesium, bromo[3-(1-methylethyl)phenyl]- require expertise due to its sensitivity to moisture and air. Proper storage under inert conditions, such as argon or nitrogen atmospheres, is essential to maintain its reactivity. Advanced techniques like Schlenk line operations are often employed to ensure purity and safety. These precautions are critical for achieving reproducible results in cross-coupling reactions and other transformative processes.

From an industrial perspective, CAS No. 113375-21-6 is gaining traction in the fine chemicals sector. Its application in producing active pharmaceutical ingredients (APIs) and specialty chemicals underscores its economic importance. For instance, it serves as a key building block in the synthesis of chiral ligands and catalysts, which are pivotal in asymmetric synthesis. The compound’s ability to introduce sterically hindered groups into molecular frameworks makes it invaluable for designing high-performance materials.

Emerging trends in AI-driven drug discovery and computational chemistry have also spotlighted Magnesium, bromo[3-(1-methylethyl)phenyl]-. Machine learning models are now being trained to predict its reactivity patterns, accelerating the identification of novel synthetic routes. This synergy between experimental and computational approaches is revolutionizing how chemists leverage such reagents, reducing trial-and-error and optimizing resource use.

In summary, Magnesium, bromo[3-(1-methylethyl)phenyl]- (CAS No. 113375-21-6) represents a critical tool in modern chemistry. Its applications span pharmaceuticals, materials science, and sustainable synthesis, aligning with global trends toward innovation and environmental responsibility. As research continues to uncover new uses, this compound is poised to remain at the forefront of advanced chemical synthesis.